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An In-depth Technical Guide to Reactive Orange
4

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Reactive Orange 4 (RO4) is a synthetic monoazo dye belonging to the dichlorotriazinyl class
of reactive dyes.[1][2] It is widely utilized in the textile industry for dyeing cellulosic fibers, such
as cotton, due to its ability to form strong, covalent bonds with the fiber, resulting in excellent
wash-fastness and vibrant reddish-orange hues.[2][3] Beyond its industrial applications,
Reactive Orange 4 serves as a model compound in environmental science and chemical
research, particularly in studies related to wastewater treatment and advanced oxidation
processes (AOPs).[4] This guide provides a comprehensive overview of its chemical structure,
properties, synthesis, and toxicological profile, along with detailed experimental protocols and
pathway visualizations relevant to its application and degradation.

Chemical Identity and Properties

Reactive Orange 4 is characterized by a single azo group (-N=N-) which acts as the
chromophore, and a dichlorotriazinyl group which serves as the reactive moiety for binding to
fibers.[1][3] Its chemical structure and key properties are summarized below.

Table 1: Chemical Identity of Reactive Orange 4

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1595245?utm_src=pdf-interest
https://www.benchchem.com/product/b1595245?utm_src=pdf-body
https://www.benchchem.com/pdf/Toxicological_Profile_of_Reactive_Orange_4_and_its_Byproducts_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b084914
https://www.benchchem.com/product/b084914
https://www.benchchem.com/product/b12373870
https://www.benchchem.com/product/b1595245?utm_src=pdf-body
https://www.benchchem.com/zh/product/b084914
https://www.benchchem.com/product/b1595245?utm_src=pdf-body
https://www.benchchem.com/pdf/Toxicological_Profile_of_Reactive_Orange_4_and_its_Byproducts_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b12373870
https://www.benchchem.com/product/b1595245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference(s)

C.l. Name Reactive Orange 4

C.l. Number 18260 [5]

CAS Number 12225-82-0 [2]
trisodium;2-[[6-[(4,6-dichloro-
1,3,5-triazin-2-yl)-
methylamino]-1-hydroxy-3-

IUPAC Name y -L-hydroxy [6]
sulfonatonaphthalen-2-
ylldiazenyllnaphthalene-1,5-
disulfonate

Molecular Formula C24H13Cl2NeNa3010S3 [4]

Molecular Weight 781.47 g/mol [1114]
ARXWHYHTMGGNST-

INChl Key [2]

UHFFFAOYSA-K

Table 2: Physicochemical and Spectral Properties of Reactive Orange 4

Property Value Reference(s)
Appearance Orange powder [7]
Solubility Very good solubility in water [7]

Absorption Maximum (Amax)

Typically in the 400-500 nm
range; ~494 nm for similar

reactive orange dyes

[3](8]

Molar Absorption Coefficient

(€

For similar azo dyes, typically
in the range of 10,000 - 50,000

M-icm~—1

[8]

Synthesis Pathway
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The manufacturing of Reactive Orange 4 involves a multi-step chemical synthesis process. It
begins with the diazotization of an aromatic amine, followed by coupling with a naphthalenic
compound, and finally condensation with cyanuric chloride.[3]

(NaNOz, HCI, 0-5°C)

Azo Coupling Azo Dye

4-Hydroxy-7-(methylamino)-
naphthalene-2-sulfonic acid
(N-methyl-J acid)

Condensation

2,4,6-Trichloro-1,3,5-triazine

(Cyanuric Chloride)

Click to download full resolution via product page

Caption: Synthesis pathway of Reactive Orange 4.

Application in Textile Dyeing

Reactive Orange 4 is primarily used for dyeing cellulosic fibers like cotton. The process
involves the formation of a covalent ether linkage between the dye molecule and the hydroxyl
groups of the cellulose under alkaline conditions.[2][4] This strong bond is responsible for the
high wash fastness of the dyed fabric.[9][10]

Fastness Properties

The performance of a dye is often evaluated by its fastness to various environmental factors.

Table 3: Fastness Properties of Reactive Orange 4
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Fastness Test Standard Rating Reference(s)
Light Fastness ISO 105-B02 3-6 [11]
Washing Fastness

_ ISO 105-C06 4-5 [12]
(Fading)
Washing Fastness

o ISO 105-C06 4-5 [12]
(Staining)
Perspiration Fastness ] )

) ISO 105-E04 4 (Alkaline & Acid) [12]
(Fading)
Perspiration Fastness

o ISO 105-E04 4-5 (yellow)
(Staining)
Oxygen Bleaching ISO 4

. 4 (Fading), 4-5
Soaping ISO o

(Staining)
Rubbing Fastness
ISO 105-X12 4 [12]
(Dry)
Rubbing Fastness
ISO 105-X12 3 [12]

(Wet)

Note: Fastness is typically rated on a scale of 1 to 5, with 5 being the best. Light fastness can

be rated on a scale up to 8.[12]

Experimental Protocols

Standard Dyeing Protocol (Exhaust Method)

This protocol provides a baseline for the application of Reactive Orange 4 to cotton fabric.
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l
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(Liguor ratio 1:20)

Dyeing at 80°C

(Add dye)

Add Sodium Chloride
(e.g., 60 g/L in portions)

}ﬂer 30 min

Add Sodium Carbonate
(e.g., 20 g/L, pH 10.5-11.0)

Continue Dyeing
(60 min at 80°C)

After-treatment

Cold Water Rinse

'

Neutralize
(Dilute Acetic Acid, 50°C)

'

Soaping
(Non-ionic detergent, 95°C)

'

Hot & Cold Rinse

l

Dry Fabric
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Caption: Exhaust dyeing workflow for Reactive Orange 4.
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Determination of Color Yield (K/S Value)

The color yield on the dyed fabric is quantified using the Kubelka-Munk equation.[11]
e Protocol:

o Measure the spectral reflectance of the dyed fabric at its wavelength of maximum
absorption using a reflectance spectrophotometer.

o Calculate the K/S value using the formula: K/S = (1-R)?/ 2R, where R is the decimal
fraction of the reflectance.[11]

Evaluation of Wash Fastness

o Standard: AATCC Test Method 61, "Colorfastness to Laundering: Accelerated."[11]

e Procedure: A dyed fabric specimen is laundered in a stainless steel container with a
specified detergent solution and stainless steel balls to simulate multiple home launderings.

o Evaluation: The change in color is assessed using the Gray Scale for Color Change, and
staining of an adjacent multifiber fabric is evaluated using the Gray Scale for Staining.[11]

Evaluation of Light Fastness

o Standard: AATCC Test Method 16.3, "Colorfastness to Light: Xenon-Arc."[11]

e Procedure: A dyed fabric sample is exposed to a xenon-arc lamp, which simulates natural
sunlight, under controlled temperature and humidity.

o Evaluation: The color change of the specimen is assessed by comparison with the AATCC
Blue Wool Lightfastness Standards.[11]

Toxicological Profile and Degradation Pathways

While Reactive Orange 4 exhibits low acute systemic toxicity, there are concerns regarding its
potential for skin and respiratory sensitization.[1] The primary toxicological concern arises from
the metabolic cleavage of the azo bond, which can form aromatic amines, and the reactivity of
the dichlorotriazinyl group.[1]
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Degradation Pathways

The main degradation routes for Reactive Orange 4 in the environment are:

» Reductive Cleavage of the Azo Bond: This process breaks the -N=N- group, leading to the
formation of colorless aromatic amines.[1]

» Hydrolysis of the Dichlorotriazinyl Group: The chlorine atoms on the triazine ring are reactive
and can be substituted by hydroxyl groups in agueous environments.[1]

Impact on Cellular Signhaling

Byproducts from the degradation of azo dyes can potentially impact cellular signaling
pathways. For instance, some aromatic amines have been shown to activate inflammatory
pathways such as NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) and
MAPK (mitogen-activated protein kinase).[1] Activation of these pathways can lead to the
production of pro-inflammatory cytokines, contributing to cellular damage.[1]

Reactive Orange 4
Degradation Products

(e.g., Aromatic Amines)

Cellular Stress

MAPK Pathway NF-kB Pathway

Pro-inflammatory
Cytokine Production

Cellular & Tissue Damage
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Caption: Potential inflammatory signaling pathway activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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